Cas no 1785312-91-5 (2-(3-ethylphenyl)-2-methylpropanal)

• Product Name: 2-(3-ethylphenyl)-2-methylpropanal
• CAS No: 1785312-91-5
• MF: C₁₂H₁₆O
• MW: 176.254843711853
• CID: 6329705
• PubChem ID: 105436613
• Update Time: 2025-05-26

2-(3-ethylphenyl)-2-methylpropanal Chemical and Physical Properties

Names and Identifiers

• 2-(3-ethylphenyl)-2-methylpropanal
• 1785312-91-5
• EN300-1756329

• Inchi： 1S/C12H16O/c1-4-10-6-5-7-11(8-10)12(2,3)9-13/h5-9H,4H2,1-3H3
• InChI Key： QBNAIINYOLITPV-UHFFFAOYSA-N
• SMILES： O=CC(C)(C)C1C=CC=C(CC)C=1

Computed Properties

• Exact Mass: 176.120115130g/mol
• Monoisotopic Mass: 176.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetaldehydes

Additional information on 2-(3-ethylphenyl)-2-methylpropanal

Comprehensive Analysis of 2-(3-ethylphenyl)-2-methylpropanal (CAS No. 1785312-91-5): Properties, Applications, and Market Trends

2-(3-ethylphenyl)-2-methylpropanal (CAS No. 1785312-91-5) is a specialized organic compound gaining attention in the fragrance and flavor industry due to its unique aromatic profile. This aldehyde derivative, characterized by its ethylphenyl and methylpropanal functional groups, exhibits a balanced blend of woody, floral, and fruity notes, making it a versatile ingredient in perfumery and cosmetic formulations. Its molecular structure, C12H16O, ensures stability while allowing for controlled release in end products.

In recent years, the demand for sustainable fragrance ingredients has surged, driven by consumer preferences for eco-friendly and hypoallergenic products. 2-(3-ethylphenyl)-2-methylpropanal aligns with this trend, as it can be synthesized using green chemistry principles, reducing environmental impact. Researchers are also exploring its potential in biodegradable formulations, addressing concerns about microplastic pollution in personal care products.

The compound’s olfactory properties have made it a subject of interest in niche perfumery. Perfumers value its ability to enhance longevity and diffusion in complex scent compositions. For instance, it is often paired with amber accords or citrus top notes to create modern, gender-neutral fragrances—a growing segment in the global perfume market. Its compatibility with other aldehydes and esters further expands its utility.

From a technical standpoint, 2-(3-ethylphenyl)-2-methylpropanal demonstrates excellent solubility in ethanol and common cosmetic oils, facilitating its incorporation into sprays, lotions, and gels. Stability tests under varying pH and temperature conditions confirm its suitability for diverse formulations, including vegan skincare products. This adaptability has led to increased adoption by brands emphasizing clean beauty standards.

Market analysts highlight the compound’s role in addressing olfactive fatigue—a challenge in long-wear fragrances. Its molecular design minimizes receptor desensitization, ensuring consistent scent perception over time. This property is particularly valuable in luxury perfumery, where product performance is critical. Additionally, its low irritation potential makes it a candidate for sensitive skin formulations, aligning with dermatological trends.

Innovations in encapsulation technologies have further elevated the applicability of CAS No. 1785312-91-5. Microencapsulated variants enable timed release in functional textiles and home care products, responding to the demand for long-lasting ambient scents. Such advancements position this compound as a key player in the smart materials sector, bridging chemistry and consumer experience.

Regulatory compliance remains a priority for manufacturers. 2-(3-ethylphenyl)-2-methylpropanal meets IFRA and REACH standards, with ongoing studies confirming its safety profile. This compliance ensures seamless integration into global supply chains, particularly in regions with stringent cosmetic safety regulations. Documentation of its allergen-free status has further bolstered its market acceptance.

Looking ahead, the intersection of AI-driven fragrance design and traditional chemistry presents new opportunities for this compound. Computational models are being used to predict its interactions with novel substrates, accelerating product development cycles. As the industry shifts toward personalized scent experiences, CAS No. 1785312-91-5 is poised to play a pivotal role in next-generation olfactory innovations.